Cas no 2549051-76-3 (1-{2-Cyclopropylimidazo[1,2-b]pyridazine-6-carbonyl}-4-(2-fluorophenyl)piperazine)

• Product Name: 1-{2-Cyclopropylimidazo[1,2-b]pyridazine-6-carbonyl}-4-(2-fluorophenyl)piperazine
• CAS No: 2549051-76-3
• MF: C₂₀H₂₀FN₅O
• MW: 365.404107093811
• CID: 5313921
• PubChem ID: 154854125
• Update Time: 2025-07-02

1-{2-Cyclopropylimidazo[1,2-b]pyridazine-6-carbonyl}-4-(2-fluorophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• (2-Cyclopropylimidazo[1,2-b]pyridazin-6-yl)[4-(2-fluorophenyl)-1-piperazinyl]methanone
• 1-{2-cyclopropylimidazo[1,2-b]pyridazine-6-carbonyl}-4-(2-fluorophenyl)piperazine
• F6789-2320
• 2549051-76-3
• AKOS040730349
• 1-{2-Cyclopropylimidazo[1,2-b]pyridazine-6-carbonyl}-4-(2-fluorophenyl)piperazine

• Inchi： 1S/C20H20FN5O/c21-15-3-1-2-4-18(15)24-9-11-25(12-10-24)20(27)16-7-8-19-22-17(14-5-6-14)13-26(19)23-16/h1-4,7-8,13-14H,5-6,9-12H2
• InChI Key： DHDVPQOYUZBMDK-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1CCN(C(C2C=CC3N(C=C(C4CC4)N=3)N=2)=O)CC1

Computed Properties

• Exact Mass: 365.16518844g/mol
• Monoisotopic Mass: 365.16518844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 5.86±0.30(Predicted)

Additional information on 1-{2-Cyclopropylimidazo[1,2-b]pyridazine-6-carbonyl}-4-(2-fluorophenyl)piperazine

Recent Advances in the Study of 1-{2-Cyclopropylimidazo[1,2-b]pyridazine-6-carbonyl}-4-(2-fluorophenyl)piperazine (CAS: 2549051-76-3)

The compound 1-{2-Cyclopropylimidazo[1,2-b]pyridazine-6-carbonyl}-4-(2-fluorophenyl)piperazine (CAS: 2549051-76-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique imidazo[1,2-b]pyridazine scaffold and piperazine moiety, has been explored for its pharmacological properties, particularly in the context of central nervous system (CNS) disorders and oncology. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and evaluating its efficacy in preclinical models.

One of the key areas of research has been the compound's interaction with specific neurotransmitter receptors. Preliminary data suggest that it exhibits high affinity for serotonin and dopamine receptors, which may underlie its potential as a novel antipsychotic or antidepressant agent. Structural-activity relationship (SAR) studies have further refined the understanding of how modifications to the cyclopropyl and fluorophenyl groups influence receptor binding and selectivity. These insights are critical for the design of next-generation analogs with improved therapeutic indices.

In addition to its CNS applications, recent investigations have explored the anticancer potential of 2549051-76-3. In vitro studies have demonstrated its ability to inhibit the proliferation of certain cancer cell lines, particularly those associated with solid tumors. Mechanistic studies indicate that this compound may act through the modulation of key signaling pathways, such as the PI3K/AKT/mTOR cascade, although further validation is required. The compound's dual functionality as a CNS-active and anticancer agent highlights its versatility and underscores the need for comprehensive toxicological assessments.

Another notable development is the optimization of the compound's synthetic route to enhance yield and purity. Recent publications have detailed improved methodologies for the preparation of 2549051-76-3, utilizing novel catalysts and reaction conditions that minimize byproduct formation. These advancements are expected to facilitate large-scale production and accelerate the transition to clinical trials. Furthermore, computational modeling has been employed to predict the compound's metabolic stability and potential drug-drug interactions, providing valuable insights for future formulation strategies.

Despite these promising findings, challenges remain in the development of 2549051-76-3 as a viable therapeutic. Issues such as bioavailability, blood-brain barrier penetration, and off-target effects need to be addressed through targeted medicinal chemistry efforts. Collaborative research initiatives between academia and industry are underway to tackle these hurdles, with the goal of advancing this compound into the next phase of drug development. The integration of cutting-edge technologies, such as CRISPR-based screening and AI-driven drug design, is expected to play a pivotal role in these endeavors.

In conclusion, 1-{2-Cyclopropylimidazo[1,2-b]pyridazine-6-carbonyl}-4-(2-fluorophenyl)piperazine (CAS: 2549051-76-3) represents a promising candidate for multiple therapeutic indications. Its unique chemical structure and diverse pharmacological profile make it a subject of intense research interest. Continued efforts to elucidate its mechanisms, optimize its properties, and evaluate its safety will be essential for realizing its full potential in the clinic. This compound exemplifies the intersection of chemical innovation and biological discovery, offering new avenues for addressing unmet medical needs.